Cas no 1803487-20-8 (5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine
• CAS No: 1803487-20-8
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• CID: 4931238
• Update Time: 2025-05-24

5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H9F3N4O/c8-7(9,10)15-5-4(12)3(1-11)2-14-6(5)13/h2H,1,11H2,(H4,12,13,14)
• InChI Key： BYDSQWABBYQCET-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC=C(CN)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine

Research Brief on 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine (CAS: 1803487-20-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine (CAS: 1803487-20-8) as a promising scaffold for drug discovery. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has garnered attention for its potential applications in targeting various disease pathways, including infectious diseases and oncology. The following brief synthesizes the latest research findings and developments related to this compound.

Studies published in the past year have explored the synthesis and optimization of 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine, with a focus on improving its pharmacokinetic properties and biological activity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT), to predict its binding affinity and interaction mechanisms with target proteins. Preliminary results suggest high selectivity for specific enzyme active sites, making it a viable candidate for further development.

In vitro and in vivo evaluations have demonstrated the compound's efficacy against bacterial and fungal pathogens, particularly in multidrug-resistant strains. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine exhibited potent inhibitory activity against Mycobacterium tuberculosis, with minimal cytotoxicity to human cells. These findings underscore its potential as a lead compound for novel anti-tuberculosis therapies.

Additionally, the compound's role in oncology has been investigated, with recent data indicating its ability to modulate key signaling pathways involved in cancer cell proliferation. A collaborative study between academic and industry researchers revealed that 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine analogs could effectively inhibit the activity of kinases implicated in tumor growth, offering a new avenue for targeted cancer treatments.

Despite these promising results, challenges remain in optimizing the compound's solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative initiatives between synthetic chemists and pharmacologists are expected to yield improved derivatives in the near future.

In conclusion, 5-(Aminomethyl)-2,4-diamino-3-(trifluoromethoxy)pyridine (CAS: 1803487-20-8) represents a versatile and pharmacologically relevant scaffold with broad therapeutic potential. Continued research and development are essential to fully realize its applications in addressing unmet medical needs. This brief serves as a foundation for further exploration and collaboration within the chemical biology and medicinal chemistry communities.